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Compound of Interest

Compound Name: 6alpha-Hydroxy-ethinylestradiol

CAS No.: 27521-34-2

Cat. No.: B124931

Get Quote

An In-Depth Technical Guide to 6α-Hydroxy-ethinylestradiol: Chemical Properties and Structure

Introduction
6α-Hydroxy-ethinylestradiol is a hydroxylated derivative of the potent synthetic estrogen, 17α-

ethinylestradiol. While 17α-ethinylestradiol has been a cornerstone of oral contraceptives and

hormone replacement therapies for decades, its metabolic fate is complex and crucial for

understanding its complete pharmacological and toxicological profile.[1] 6α-Hydroxy-

ethinylestradiol emerges as a minor metabolite following the oxidative metabolism of its parent

compound in the liver.[2] It is also recognized as a key impurity in the manufacturing of

ethinylestradiol, designated as "Ethinylestradiol Impurity E" by the European Pharmacopoeia.

[3][4] For researchers, scientists, and drug development professionals, a thorough

understanding of this molecule's chemical properties, structure, and analytical detection is

paramount for ensuring drug purity, characterizing metabolic pathways, and evaluating

potential biological activity. This guide provides a comprehensive technical overview of 6α-

Hydroxy-ethinylestradiol, grounded in established scientific literature and analytical principles.
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The structural identity of a molecule is the foundation of its chemical behavior and biological

function. 6α-Hydroxy-ethinylestradiol is a steroidal compound featuring the core estrane

skeleton. Its systematic IUPAC name is (6S,8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-

7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,6,17-triol.[3]

The molecule's defining features, which differentiate it from its parent compound,

ethinylestradiol, are:

Aromatic A-Ring: A phenolic hydroxyl group at the C-3 position, characteristic of estrogens.

Ethynyl Group: A C≡CH group at the C-17α position, which sterically hinders metabolism at

this site and confers oral bioavailability to the parent drug.[1]

Tertiary Hydroxyl Group: A hydroxyl group at the C-17β position.

Defining 6α-Hydroxyl Group: An additional hydroxyl group at the C-6 position with an alpha

(α) stereochemical configuration, meaning it projects below the plane of the steroid ring

system. This specific orientation is critical and distinguishes it from its stereoisomer, 6β-

Hydroxy-ethinylestradiol.[5][6]

The absolute stereochemistry of the six defined stereocenters dictates its three-dimensional

shape, which is crucial for its interaction with enzymes and receptors.[5]

Molecular Structure Identifiers:

SMILES:C[C@]12CC[C@H]3O)CO)O[3]

InChI:InChI=1S/C20H24O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-

8-19(17,20)2/h1,4-5,10,14-15,17-18,21-23H,6-

9,11H2,2H3/t14-,15-,17+,18+,19+,20+/m1/s1[5]

InChIKey:XFBUZQAUNLRYCT-VTPPTGSRSA-N[5]

Physicochemical Properties
The physical and chemical properties of 6α-Hydroxy-ethinylestradiol dictate its behavior in

analytical systems, its solubility, and its potential for crossing biological membranes. The
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introduction of the polar 6α-hydroxyl group significantly alters these properties compared to the

parent ethinylestradiol molecule.

Property Value Source

Molecular Formula C₂₀H₂₄O₃ [3][5]

Molecular Weight 312.4 g/mol [3][5]

Monoisotopic Mass 312.17254462 Da [3]

CAS Number 27521-34-2 [5][7]

Appearance White to Off-White Solid [8]

Topological Polar Surface Area 60.7 Å² [3]

Predicted Boiling Point 492.0 ± 45.0 °C [8]

Predicted Density 1.3 ± 0.1 g/cm³ [8]

Predicted pKa 10.12 ± 0.70 [8]

Solubility

Slightly soluble in DMSO,

Ethanol (with sonication), and

Methanol.

[8]

Biological Context: A Minor Metabolite of
Ethinylestradiol
Ethinylestradiol undergoes extensive phase I and phase II metabolism, primarily in the liver.[9]

The dominant metabolic pathway is aromatic hydroxylation at the C-2 position, catalyzed

mainly by the cytochrome P450 enzyme CYP3A4, and to a lesser extent, CYP2C9.[10][11] This

reaction forms 2-hydroxy-ethinylestradiol, a catechol estrogen.[11]

However, other oxidative pathways exist, albeit at lower rates. The formation of 6α-Hydroxy-

ethinylestradiol is one such minor pathway, where hydroxylation occurs on the B-ring of the

steroid.[2] While the specific P450 isozymes responsible for 6α-hydroxylation are not as

definitively characterized as those for 2-hydroxylation, this metabolic step represents an

alternative route of biotransformation. Understanding these minor pathways is crucial for a
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complete drug metabolism profile, as metabolites can possess their own biological activities or

toxicities.

The diagram below illustrates the primary metabolic pathways of ethinylestradiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ethinylestradiol - Wikipedia [en.wikipedia.org]

2. The metabolism of 17 alpha-ethinyloestradiol by human liver microsomes: formation of
catechol and chemically reactive metabolites - PMC [pmc.ncbi.nlm.nih.gov]

3. 6alpha-Hydroxy-ethinylestradiol | C20H24O3 | CID 13991348 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. pharmaffiliates.com [pharmaffiliates.com]

5. GSRS [gsrs.ncats.nih.gov]

6. GSRS [gsrs.ncats.nih.gov]

7. store.usp.org [store.usp.org]

8. 6ALPHA-HYDROXYESTRADIOL CAS#: 1229-24-9 [amp.chemicalbook.com]

9. Risk–Benefit Assessment of Ethinylestradiol Using a Physiologically Based
Pharmacokinetic Modeling Approach - PMC [pmc.ncbi.nlm.nih.gov]

10. The involvement of CYP3A4 and CYP2C9 in the metabolism of 17 alpha-ethinylestradiol
- PubMed [pubmed.ncbi.nlm.nih.gov]

11. Metabolism of 17 alpha-ethynylestradiol in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [6alpha-Hydroxy-ethinylestradiol chemical properties
and structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124931/docs#6alpha-hydroxy-ethinylestradiol-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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